Cas no 61242-28-2 (Bicyclo[3.3.1]nonane-1,5-diol, 9-bromo-, diacetate)
61242-28-2 structure
Product Name:Bicyclo[3.3.1]nonane-1,5-diol, 9-bromo-, diacetate
CAS No:61242-28-2
MF:C13H23BrO6
MW:355.22212433815
CID:487321
PubChem ID:71397859
Update Time:2025-04-19
Bicyclo[3.3.1]nonane-1,5-diol, 9-bromo-, diacetate Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[3.3.1]nonane-1,5-diol, 9-bromo-, diacetate
- acetic acid,9-bromobicyclo[3.3.1]nonane-1,5-diol
- 61242-28-2
- Acetic acid--9-bromobicyclo[3.3.1]nonane-1,5-diol (2/1)
- DTXSID10819322
-
- Inchi: 1S/C9H15BrO2.2C2H4O2/c10-7-8(11)3-1-4-9(7,12)6-2-5-8;2*1-2(3)4/h7,11-12H,1-6H2;2*1H3,(H,3,4)
- InChI Key: XVJKWBCTPTXMFR-UHFFFAOYSA-N
- SMILES: BrC1C2(CCCC1(CCC2)O)O.OC(C)=O.OC(C)=O
Computed Properties
- Exact Mass: 354.06779
- Monoisotopic Mass: 354.06780g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 0
- Complexity: 196
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 115Ų
Experimental Properties
- PSA: 115.06
Bicyclo[3.3.1]nonane-1,5-diol, 9-bromo-, diacetate Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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